![molecular formula C11H12O4S B4885056 4-[(1-carboxypropyl)thio]benzoic acid](/img/structure/B4885056.png)
4-[(1-carboxypropyl)thio]benzoic acid
Overview
Description
4-[(1-carboxypropyl)thio]benzoic acid, commonly known as CPBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CPBA is a thiol-containing compound that is used as a reagent in organic synthesis and as a probe in biochemical assays.
Scientific Research Applications
CPBA has been extensively used in scientific research for various applications. One of the most significant applications of CPBA is in the field of organic synthesis. CPBA is a versatile reagent that can be used for the oxidation of alcohols, aldehydes, and ketones to their corresponding carbonyl compounds. CPBA has also been used for the synthesis of various heterocyclic compounds, including benzothiazoles and benzimidazoles.
In addition to its applications in organic synthesis, CPBA has also been used as a probe in biochemical assays. CPBA can react with thiol-containing amino acids, such as cysteine and glutathione, to form stable adducts. This property of CPBA has been used to study the redox status of cells and tissues and to measure the levels of glutathione in biological samples.
Mechanism of Action
The mechanism of action of CPBA is based on its ability to react with thiol-containing compounds. CPBA can form adducts with thiol-containing amino acids, such as cysteine and glutathione, by undergoing a nucleophilic substitution reaction. The resulting adducts are stable and can be detected by various spectroscopic techniques. The reaction between CPBA and thiol-containing compounds is pH-dependent and occurs rapidly at neutral to alkaline pH.
Biochemical and Physiological Effects:
CPBA has been shown to have various biochemical and physiological effects. CPBA can induce oxidative stress in cells by depleting the levels of glutathione, which is an important antioxidant. CPBA has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and xanthine oxidase. In addition, CPBA has been shown to have anti-inflammatory and anti-tumor properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of CPBA is its versatility as a reagent in organic synthesis. CPBA can be used for the oxidation of various functional groups, making it a useful tool for synthetic chemists. CPBA is also relatively easy to synthesize and purify, making it accessible to researchers.
However, there are also limitations to the use of CPBA in lab experiments. CPBA can be toxic to cells at high concentrations, and its effects on cell viability and proliferation need to be carefully evaluated. In addition, the reaction between CPBA and thiol-containing compounds is pH-dependent, which can complicate the interpretation of results.
Future Directions
There are several future directions for the use of CPBA in scientific research. One potential application of CPBA is in the development of new drugs for the treatment of various diseases. CPBA has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for drug development.
Another future direction for the use of CPBA is in the study of redox signaling pathways. CPBA can be used to measure the levels of glutathione in cells and tissues, which can provide insights into the redox status of cells and their response to oxidative stress.
Conclusion:
In conclusion, CPBA is a versatile compound that has gained significant attention in scientific research due to its potential applications in various fields. CPBA can be synthesized through a multi-step process starting from commercially available 4-chlorobenzoic acid. CPBA has been extensively used in scientific research for various applications, including organic synthesis and biochemical assays. The mechanism of action of CPBA is based on its ability to react with thiol-containing compounds. CPBA has various biochemical and physiological effects, including anti-inflammatory and anti-tumor properties. While there are limitations to the use of CPBA in lab experiments, there are also several future directions for its use in scientific research.
properties
IUPAC Name |
4-(1-carboxypropylsulfanyl)benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4S/c1-2-9(11(14)15)16-8-5-3-7(4-6-8)10(12)13/h3-6,9H,2H2,1H3,(H,12,13)(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYLPMHRAJMQAET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)SC1=CC=C(C=C1)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(1-Carboxypropyl)thio]benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.